1-[2-methyl-3-(1H-pyrazol-1-yl)propanoyl]-4-phenoxypiperidine-4-carboxylic acid

• IUPAC Name: 1-(2-methyl-3-pyrazol-1-ylpropanoyl)-4-phenoxypiperidine-4-carboxylic acid
• InChI: InChI=1S/C19H23N3O4/c1-15(14-22-11-5-10-20-22)17(23)21-12-8-19(9-13-21,18(24)25)26-16-6-3-2-4-7-16/h2-7,10-11,15H,8-9,12-14H2,1H3,(H,24,25)
• InChI Key: GZTHEPUKONSFRS-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C=CC=N1)C(=O)N2CCC(CC2)(C(=O)O)OC3=CC=CC=C3
• Molecular Formula: C19H23N3O4
• Molecular Weight: 357.4 g/mol

Description

1-[2-methyl-3-(1H-pyrazol-1-yl)propanoyl]-4-phenoxypiperidine-4-carboxylic acid is a chemical compound that has gained significant attention in scientific research. This compound is also known as MP-10 and has been studied for its potential use in treating various medical conditions.

Mechanism of Action

The mechanism of action of 1-[2-methyl-3-(1H-pyrazol-1-yl)propanoyl]-4-phenoxypiperidine-4-carboxylic acid is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, such as dopamine and serotonin. This modulation may be responsible for the anxiolytic and antidepressant effects observed in animal models.
Biochemical and Physiological Effects
Studies have shown that this compound has several biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters in the brain, such as dopamine and serotonin. Additionally, it has been shown to decrease the levels of stress hormones, such as corticosterone.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[2-methyl-3-(1H-pyrazol-1-yl)propanoyl]-4-phenoxypiperidine-4-carboxylic acid in lab experiments is its specificity. It has been shown to have a high affinity for certain receptors in the brain, such as the dopamine transporter. This specificity allows for more precise experiments and results. However, one limitation of using this compound is its limited solubility in water, which may make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of 1-[2-methyl-3-(1H-pyrazol-1-yl)propanoyl]-4-phenoxypiperidine-4-carboxylic acid. One direction is to further investigate its potential use in treating drug addiction, specifically cocaine addiction. Additionally, more research is needed to fully understand its mechanism of action and how it modulates neurotransmitter activity in the brain. Finally, future studies could investigate the potential use of this compound in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 1-[2-methyl-3-(1H-pyrazol-1-yl)propanoyl]-4-phenoxypiperidine-4-carboxylic acid involves several steps. The first step involves the reaction of 1-(2-bromoethyl)-4-phenoxypiperidine with 3-(1H-pyrazol-1-yl)-2-methylpropanoic acid in the presence of a base. The resulting product is then purified and characterized using various analytical techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis.

Scientific Research Applications

1-[2-methyl-3-(1H-pyrazol-1-yl)propanoyl]-4-phenoxypiperidine-4-carboxylic acid has been studied for its potential use in treating various medical conditions such as addiction, depression, and anxiety. It has been shown to have anxiolytic and antidepressant effects in animal models. Additionally, it has been studied for its potential use in treating drug addiction, specifically cocaine addiction.